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Compound of Interest

Compound Name: Pentylcyclohexyl acetate

Cat. No.: B15347341 Get Quote

Introduction

Pentylcyclohexyl acetate is an ester recognized for its potential applications in the fragrance

and flavor industries. Its synthesis and characterization are of significant interest to researchers

and professionals in chemical synthesis and product development. This technical guide

provides an in-depth overview of a feasible synthetic route and the expected analytical

characterization of pentylcyclohexyl acetate.

Synthesis of Pentylcyclohexyl Acetate
The synthesis of pentylcyclohexyl acetate can be efficiently achieved through a two-step

process. The first step involves the formation of the precursor alcohol, 4-pentylcyclohexanol,

followed by its esterification with acetic acid to yield the final product.

Step 1: Synthesis of 4-Pentylcyclohexanol
The precursor, 4-pentylcyclohexanol, can be synthesized via the hydrogenation of 4-

pentylphenol. This reaction typically involves the use of a catalyst, such as Raney Nickel, under

a hydrogen atmosphere.

Step 2: Esterification of 4-Pentylcyclohexanol to
Pentylcyclohexyl Acetate
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The most common and direct method for the synthesis of pentylcyclohexyl acetate from 4-

pentylcyclohexanol is the Fischer-Speier esterification. This reaction involves the acid-

catalyzed reaction between the alcohol and acetic acid.[1][2] To drive the equilibrium towards

the formation of the ester, it is crucial to remove the water produced during the reaction, often

accomplished by azeotropic distillation using a Dean-Stark apparatus.[1]

Experimental Protocol: Fischer-Speier Esterification

A detailed experimental protocol for the esterification of 4-pentylcyclohexanol is provided

below.

Materials:

4-Pentylcyclohexanol

Glacial Acetic Acid

Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH) (catalyst)

Toluene (for azeotropic removal of water)

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Organic Solvent (e.g., diethyl ether or dichloromethane) for extraction

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine 4-pentylcyclohexanol and a molar excess of glacial acetic acid.

Add a catalytic amount of sulfuric acid or p-toluenesulfonic acid.

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the reaction mixture to reflux. The water produced will be collected in the Dean-Stark

trap.
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Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with water, followed by a saturated

sodium bicarbonate solution to neutralize the acidic catalyst, and finally with brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude pentylcyclohexyl acetate by vacuum distillation to obtain the final product.

Characterization of Pentylcyclohexyl Acetate
The structure and purity of the synthesized pentylcyclohexyl acetate can be confirmed using

various spectroscopic techniques.

Table 1: Physicochemical Properties of Pentylcyclohexyl Acetate

Property Value

CAS Number 85665-91-4[3]

Molecular Formula C₁₃H₂₄O₂[3]

Molecular Weight 212.33 g/mol [3]

IUPAC Name (1-pentylcyclohexyl) acetate[3]

Spectroscopic Data

While specific experimental spectra for pentylcyclohexyl acetate are not readily available in

the searched literature, the expected spectral characteristics can be predicted based on the

analysis of similar compounds such as tert-pentyl acetate, cyclohexyl acetate, and 4-tert-

butylcyclohexyl acetate.[4][5][6][7][8][9][10][11]
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Table 2: Predicted Spectroscopic Data for Pentylcyclohexyl Acetate

Technique Expected Key Signals

¹H NMR
* ~4.5-5.0 ppm (m, 1H): Proton on the carbon

bearing the acetate group (CHOAc).

~2.0 ppm (s, 3H): Methyl protons of the acetate group (CH₃COO).

~0.8-1.8 ppm (m, 20H): Protons of the cyclohexyl ring and the pentyl chain. | | ¹³C NMR | *

~170 ppm: Carbonyl carbon of the ester (C=O).

~75 ppm: Carbon of the cyclohexyl ring attached to the oxygen (CHOAc).

~20-40 ppm: Carbons of the cyclohexyl ring and the pentyl chain.

~21 ppm: Methyl carbon of the acetate group (CH₃COO). | | IR Spectroscopy | * ~1735 cm⁻¹:

Strong C=O stretching vibration of the ester.

~1240 cm⁻¹: C-O stretching vibration of the ester.

~2850-2950 cm⁻¹: C-H stretching vibrations of the alkyl groups. | | Mass Spectrometry | *

Molecular Ion (M⁺): m/z = 212.

Key Fragments: Loss of acetic acid (M-60) leading to a fragment at m/z = 152. Other

fragments corresponding to the pentylcyclohexyl cation and further fragmentation of the alkyl

chains. |

Visualizations
Diagram 1: Synthesis Workflow
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Caption: Synthesis workflow for pentylcyclohexyl acetate.

Diagram 2: Fischer Esterification Mechanism
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Caption: Mechanism of Fischer-Speier esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15347341?utm_src=pdf-body-img
https://www.benchchem.com/product/b15347341?utm_src=pdf-body
https://www.benchchem.com/product/b15347341?utm_src=pdf-body-img
https://www.benchchem.com/product/b15347341?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

2. Fischer Esterification [organic-chemistry.org]

3. amyl acetate suppliers USA [americanchemicalsuppliers.com]

4. T-PENTYL ACETATE(625-16-1) 13C NMR spectrum [chemicalbook.com]

5. Cyclohexyl acetate(622-45-7) 1H NMR spectrum [chemicalbook.com]

6. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental)
(HMDB0031352) [hmdb.ca]

7. T-PENTYL ACETATE(625-16-1) IR Spectrum [chemicalbook.com]

8. 4-tert-Butylcyclohexyl acetate [webbook.nist.gov]

9. Cyclohexyl acetate(622-45-7) 13C NMR spectrum [chemicalbook.com]

10. Cyclohexyl acetate(622-45-7) IR Spectrum [chemicalbook.com]

11. Cyclohexyl acetate | C8H14O2 | CID 12146 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthesis and Characterization of Pentylcyclohexyl
Acetate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347341#synthesis-and-characterization-of-
pentylcyclohexyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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